Cas no 1354290-88-2 (6-(difluoromethoxy)pyridin-3-ylboronic acid)

6-(Difluoromethoxy)pyridin-3-ylboronic acid is a boronic acid derivative featuring a difluoromethoxy-substituted pyridine ring. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The difluoromethoxy group enhances its stability and reactivity, making it valuable in pharmaceutical and agrochemical research. Its boronic acid functionality allows for selective coupling with aryl or vinyl halides under mild conditions. The compound is particularly useful in constructing heterocyclic frameworks, offering precise control in medicinal chemistry applications. High purity and consistent performance ensure reliable results in catalytic transformations. Proper handling under inert conditions is recommended to preserve its reactivity.

6-(difluoromethoxy)pyridin-3-ylboronic acid structure

1354290-88-2 structure

Product Name:6-(difluoromethoxy)pyridin-3-ylboronic acid

CAS No:1354290-88-2

MF:C₆H₆BF₂NO₃

MW:188.924548625946

MDL:MFCD18261896

CID:2119620

PubChem ID:66632344

Update Time:2025-06-07

6-(difluoromethoxy)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- (6-(difluoromethoxy)pyridin-3-yl)boronic acid
- KTIBVMWENNLYNX-UHFFFAOYSA-N
- FCH1181106
- AK319565
- AX8321553
- 6-(difluoromethoxy)pyridin-3-ylboronic acid
- D70785
- SY273598
- 1354290-88-2
- 6-(Difluoromethoxy)pyridine-3-boronic Acid
- [6-(difluoromethoxy)pyridin-3-yl]boronic acid
- BS-14967
- XH1625
- CS-0107244
- AKOS027325397
- EN300-201740
- (6-(Difluoromethoxy)pyridin-3-yl)boronicacid
- DA-11594
- MFCD18261896
- SCHEMBL248140
- MDL： MFCD18261896
- Inchi： 1S/C6H6BF2NO3/c8-6(9)13-5-2-1-4(3-10-5)7(11)12/h1-3,6,11-12H
- InChI Key： KTIBVMWENNLYNX-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(B(O)O)=CN=1)F

Computed Properties

Exact Mass: 189.0408795g/mol
Monoisotopic Mass: 189.0408795g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.6

6-(difluoromethoxy)pyridin-3-ylboronic acid Security Information

Storage Condition：Inert atmosphere,2-8°C

6-(difluoromethoxy)pyridin-3-ylboronic acid Pricemore >>

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